Cas no 924309-78-4 (Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester)
924309-78-4 structure
Product Name:Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
CAS No:924309-78-4
MF:C13H19NO2
MW:221.29546380043
CID:736259
PubChem ID:71445540
Update Time:2025-04-19
Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
- ethyl 2-(4-amino-3-propan-2-ylphenyl)acetate
- DTXSID60854061
- Ethyl [4-amino-3-(propan-2-yl)phenyl]acetate
- 924309-78-4
-
- Inchi: 1S/C13H19NO2/c1-4-16-13(15)8-10-5-6-12(14)11(7-10)9(2)3/h5-7,9H,4,8,14H2,1-3H3
- InChI Key: LWJVDWASVWGZET-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CC=C(C(=C1)C(C)C)N)=O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.3Ų
Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
924309-78-4 (Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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